Cas no 147029-83-2 (b-D-Xylopyranoside,3-[(4-chlorophenyl)methyl]phenyl)

• Product name: b-D-Xylopyranoside,3-[(4-chlorophenyl)methyl]phenyl
• CAS No: 147029-83-2
• MF: C₁₈H₁₉O₅Cl
• MW: 350.79346
• CID: 148243
• PubChem ID: 3073185

b-D-Xylopyranoside,3-[(4-chlorophenyl)methyl]phenyl Chemical and Physical Properties

Names and Identifiers

• b-D-Xylopyranoside,3-[(4-chlorophenyl)methyl]phenyl
• beta-D-xylopyranoside, 3-[(4-chlorophenyl)methyl]phenyl
• (2S,3R,4S,5R)-2-[3-[(4-chlorophenyl)methyl]phenoxy]oxane-3,4,5-triol
• 3-(4-Chlorobenzyl)phenyl-beta-D-xylopyranoside
• beta-D-Xylopyranoside, 3-((4-chlorophenyl)methyl)phenyl
• 147029-83-2
• SCHEMBL10790538
• DTXSID90163572
• CHEMBL173024

• Inchi： InChI=1S/C18H19ClO5/c19-13-6-4-11(5-7-13)8-12-2-1-3-14(9-12)24-18-17(22)16(21)15(20)10-23-18/h1-7,9,15-18,20-22H,8,10H2/t15-,16+,17-,18+/m1/s1
• InChI Key： QDQWNOCTKSHKSP-XDNAFOTISA-N
• SMILES： ClC1C=CC(CC2C=CC=C(O[C@@H]3OC[C@@H](O)[C@H](O)[C@H]3O)C=2)=CC=1

Computed Properties

• Exact Mass: 350.092
• Monoisotopic Mass: 350.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.2Ų
• XLogP3: 2.4

Experimental Properties

• Density: 1.407
• Boiling Point: 541.7°C at 760 mmHg
• Flash Point: 281.4°C
• Refractive Index: 1.641